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Compound of Interest

Compound Name: (R)-Nolpitantium

Cat. No.: B1217346

Initial research indicates that (R)-Nolpitantium, also known as SR 140333, is a well-
documented neurokinin-1 (NK1) receptor antagonist and is not utilized as a catalyst or ligand in
enantioselective synthesis. This document clarifies the established role of (R)-Nolpitantium
and explains the absence of its application in the field of asymmetric catalysis based on
available scientific literature.

(R)-Nolpitantium is a potent and selective antagonist of the NK1 receptor, which is involved in
various physiological processes, including pain transmission and inflammation. Its primary
application lies in pharmacological research to study the effects of substance P, the natural
ligand for the NK1 receptor. The "(R)" designation in its name refers to the specific
stereoisomer of the molecule, which is crucial for its biological activity as a pharmaceutical
agent.

A comprehensive review of scientific databases and chemical literature reveals no instances of
(R)-Nolpitantium being employed as a catalyst, chiral auxiliary, or ligand in any
enantioselective transformations. The core structure of (R)-Nolpitantium does not possess the
typical features of common catalysts used in asymmetric synthesis, such as phosphine ligands
or privileged organocatalytic scaffolds.

Summary of Findings:
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Area of Investigation Findings

Use in Enantioselective Synthesis No documented applications found.
Primary Application Neurokinin-1 (NK1) Receptor Antagonist.
Alternative Names SR 140333.

Denotes the specific stereochemistry of the
Significance of "(R)" molecule, essential for its biological function as

a drug.

Conclusion

The request to create detailed application notes and protocols for the use of (R)-Nolpitantium
in enantioselective synthesis cannot be fulfilled as there is no evidence to suggest that it is
used in this capacity. Researchers and professionals in drug development should note that the
established and documented role of (R)-Nolpitantium is within the domain of pharmacology as
a selective NK1 receptor antagonist. Therefore, no experimental protocols, quantitative data
tables, or mechanistic diagrams for its use in synthesis can be provided.

Logical Relationship Diagram

The following diagram illustrates the established identity of (R)-Nolpitantium and the absence

of a link to enantioselective synthesis.

used in Pharmacological Research
Nolpitantium also known as SR140333 isa DL (NK%)
Receptor Antagonist
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 To cite this document: BenchChem. [The Role of (R)-Nolpitantium in Enantioselective
Synthesis: A Review of Current Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1217346#using-r-nolpitantium-in-enantioselective-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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